Cas no 80751-03-7 (2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester)
80751-03-7 structure
Product Name:2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester
CAS No:80751-03-7
MF:C8H12O4
MW:172.178483009338
CID:705091
PubChem ID:14968848
Update Time:2025-04-19
2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester
- methyl 2-acetyl-3-methoxybut-2-enoate
- CS-0458906
- SCHEMBL14282781
- Methyl (E)-2-acetyl-3-methoxybut-2-enoate
- 69122-24-3
- 943910-00-7
- MFCD19981463
- 2-Acetyl-3-methoxybut-2-enoic acid methyl ester
- 2-acetyl-3-methoxy-but-2-enoic acid methyl ester
- 80751-03-7
- AS-5927
-
- Inchi: 1S/C8H12O4/c1-5(9)7(6(2)11-3)8(10)12-4/h1-4H3/b7-6+
- InChI Key: CPXBIWUHSXPDLL-VOTSOKGWSA-N
- SMILES: O(C)/C(/C)=C(/C(=O)OC)\C(C)=O
Computed Properties
- Exact Mass: 172.07355886g/mol
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.6Ų
2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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